Cas no 1707602-45-6 ([1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine hydrochloride)

[1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine hydrochloride is a fluorinated imidazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The trifluoroethyl group enhances metabolic stability and lipophilicity, while the imidazole core offers versatile reactivity for further functionalization. The hydrochloride salt form improves solubility and handling properties. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) or enzyme inhibition pathways. Its structural features make it suitable for structure-activity relationship (SAR) studies in drug discovery. The product is typically characterized by NMR, HPLC, and mass spectrometry to ensure high purity and consistency for research use.

[1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine hydrochloride structure

1707602-45-6 structure

Product Name:[1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine hydrochloride

CAS No:1707602-45-6

MF:C₆H₉ClF₃N₃

MW:215.60397028923

CID:5210693

Update Time:2025-05-21

[1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- [1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine hydrochloride
- Inchi： 1S/C6H8F3N3.ClH/c7-6(8,9)3-12-2-5(1-10)11-4-12;/h2,4H,1,3,10H2;1H
- InChI Key： DBKVNZRCRKZKIE-UHFFFAOYSA-N
- SMILES： C(C1=CN(CC(F)(F)F)C=N1)N.[H]Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3

[1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

[1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM509352-1g	(1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl)methanaminehydrochloride	1707602-45-6	97%	1g	$585	2023-03-10

[1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine hydrochloride Related Literature

1. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549

Related Categories

Additional information on [1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine hydrochloride

Research Briefing on [1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine Hydrochloride (CAS: 1707602-45-6)

The compound [1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine hydrochloride (CAS: 1707602-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies highlight the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the trifluoroethyl group and imidazole ring, contribute to its ability to modulate various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, particularly those targeting cancer-related pathways.

Pharmacological evaluations have revealed promising results. In vitro assays indicate that derivatives of [1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine hydrochloride exhibit potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic processes. For instance, a derivative showed IC50 values in the nanomolar range against JAK3 kinases, suggesting potential applications in autoimmune disease therapy.

The compound's physicochemical properties have also been characterized in detail. Its hydrochloride salt form enhances solubility, making it suitable for formulation development. Stability studies under various pH conditions and thermal analyses have been conducted to support its use in drug product manufacturing.

Ongoing research explores structure-activity relationships (SAR) to optimize its therapeutic potential. Computational modeling studies have identified key interactions between the compound's functional groups and biological targets, guiding the design of more selective analogs. These efforts align with the growing demand for targeted therapies in precision medicine.

From a safety perspective, preliminary toxicological assessments in animal models have shown favorable profiles at therapeutic doses. However, further investigations are warranted to fully evaluate its pharmacokinetic properties and potential off-target effects before clinical translation.

In conclusion, [1-(2,2,2-Trifluoroethyl)-1H-imidazol-4-yl]methanamine hydrochloride represents a versatile scaffold with multiple applications in drug discovery. Its continued investigation may yield novel therapeutic agents for challenging medical conditions, particularly in oncology and immunology. Researchers are encouraged to explore its potential through collaborative studies and innovative synthetic approaches.